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Compound of Interest

Compound Name: Violet 1
CAS No.: 1342-01-4
Cat. No.: B1169967
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Basic Violet 1 (also
known as Methyl Violet), a triphenylmethane dye. The following sections detail its hazardous
properties, safe handling procedures, emergency response protocols, and toxicological data.
Adherence to these guidelines is crucial for minimizing risks in a laboratory or industrial setting.

Section 1: Chemical and Physical Properties

Basic Violet 1 is a dark violet powder with the following key properties:

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1169967#bc-rfq
https://www.benchchem.com/product/b1169967/docs?utm_src=pdf-body#in-depth-technical-guide-safety-and-handling-precautions-for-basic-violet-1
https://www.benchchem.com/product/b1169967/docs?utm_src=pdf-body#in-depth-technical-guide-safety-and-handling-precautions-for-basic-violet-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169967?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value

CAS Number 8004-87-3[1][2][3]
Molecular Formula C24H27N3-HCI
Molecular Weight 393.95 g/mol [1]
Appearance Violet powder[3]
Odor Odorless|3]
Solubility Soluble in water
Boiling Point 210°C (lit.)[2]

Section 2: Hazard Identification and GHS
Classification

Basic Violet 1 is classified as a hazardous substance under the Globally Harmonized System
of Classification and Labelling of Chemicals (GHS).

GHS Classification:

Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.[1][4][5][6]
e Serious Eye Damage (Category 1), H318: Causes serious eye damage.[1][5]
o Carcinogenicity (Category 2), H351: Suspected of causing cancer.[1][2][5][6]

e Hazardous to the aquatic environment, acute hazard (Category 1), H400: Very toxic to
aquatic life.[1][2][5][6]

e Hazardous to the aquatic environment, long-term hazard (Category 1), H410: Very toxic to
aquatic life with long lasting effects.[1][5]

Signal Word: Danger|[7]

Hazard Pictograms:

© 2026 BenchChem. All rights reserved. 2/10 Tech Support


https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.scribd.com/presentation/891861718/Dermal-Irritation
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://www.scribd.com/presentation/891861718/Dermal-Irritation
https://www.scribd.com/presentation/891861718/Dermal-Irritation
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.benchchem.com/product/b1169967/docs?utm_src=pdf-body#in-depth-technical-guide-safety-and-handling-precautions-for-basic-violet-1
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://www.slideshare.net/slideshow/acute-eye-irritation-oecd-guideline-by-sejal-agrawal/270333833
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.oecd.org/en/publications/2023/07/test-no-405-acute-eye-irritation-corrosion_g1g24072.html
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.oecd.org/en/publications/2023/07/test-no-405-acute-eye-irritation-corrosion_g1g24072.html
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.oecd.org/en/publications/2023/07/test-no-405-acute-eye-irritation-corrosion_g1g24072.html
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169967?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

salt text
salt text
salt text
salt text

Hazard Statements:

H302: Harmful if swallowed.[2][4][5][6][8]

H318: Causes serious eye damage.[1][5]

H351: Suspected of causing cancer.[2][5][6]

H410: Very toxic to aquatic life with long lasting effects.[1][5]

Precautionary Statements:

P201: Obtain special instructions before use.[2]

e P273: Avoid release to the environment.[2][6]

o P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.[1][2]

e P301 + P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.[1][4]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1][2]

o P308 + P313: IF exposed or concerned: Get medical advice/ attention.[1]
e P391: Collect spillage.[1][2]
e P405: Store locked up.[1][2]

o P501: Dispose of contents/ container to an approved waste disposal plant.[1][4]

Section 3: Toxicological Data
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The toxicological effects of Basic Violet 1 have been evaluated in animal studies. The primary
routes of exposure are ingestion, inhalation, and contact with skin and eyes.

Endpoint Species Route Value Reference

LD50 Mouse Oral 105 mg/kg [4]

>2160 mg/kg
LD50 Rat Oral (young), >2600 9]
mg/kg (adult)

Section 4: Handling and Storage

Proper handling and storage procedures are essential to minimize exposure to Basic Violet 1.
Handling:

» Handle in a well-ventilated place.[2]

» Wear suitable protective clothing, including gloves and eye/face protection.[2][3]
¢ Avoid contact with skin and eyes.[2][3]

» Avoid the formation of dust and aerosols.[2]

e Use non-sparking tools to prevent fire caused by electrostatic discharge.[2]

e Wash hands thoroughly after handling.[2][4][8]

e Do not eat, drink, or smoke when using this product.[2][4][8]

Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][3]
» Store away from incompatible materials such as strong oxidizing agents.[3]

o Keep away from foodstuff containers.[2]
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o Store locked up.[1][2]
Section 5: Emergency Procedures
First-Aid Measures:

« If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[2][6]

e In Case of Skin Contact: Take off immediately all contaminated clothing. Rinse skin with
water/shower. Consult a physician.[1]

 In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. Immediately call an ophthalmologist.[1][2]

« If Swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth
to an unconscious person. Call a doctor or Poison Control Center immediately.[2]

Fire-Fighting Measures:
o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[2]

o Specific Hazards: Development of hazardous combustion gases or vapors is possible in the
event of a fire.[1]

o Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[2]
Accidental Release Measures:

o Personal Precautions: Avoid inhalation of dust and substance contact. Ensure adequate
ventilation. Evacuate the danger area and observe emergency procedures.[1]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains. Discharge into the environment must be avoided.[2]

» Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Sweep up and
shovel. Keep in suitable, closed containers for disposal.[6]
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Section 6: Experimental Protocols

The following are summaries of standard methodologies for key toxicological assessments,
based on OECD guidelines.

Acute Oral Toxicity - OECD Guideline 401 (Modified)

o Principle: This test provides information on health hazards likely to arise from a single oral
exposure to a substance. The objective is to determine the median lethal dose (LD50).

o Test Animals: Healthy, young adult rodents (rats or mice) are used.[2] At least 5 animals per

dose level are recommended.[2]

e Procedure:

o

Animals are fasted prior to dosing.

o The test substance is administered orally by gavage in graduated doses to several groups
of animals, with one dose per group.[2]

o Animals are observed for mortality, signs of toxicity, and behavioral changes for at least 14
days.

o Body weights are recorded weekly.

o All animals (deceased and surviving) are subjected to a gross necropsy.
o Data Analysis: The LD50 is calculated using a statistical method (e.g., Probit analysis).
Acute Dermal Irritation/Corrosion - OECD Guideline 404
» Principle: This test assesses the potential of a substance to cause skin irritation or corrosion.
o Test Animals: Albino rabbits are the preferred species.[10]
e Procedure:

o The furis removed from a small area of the animal's back.
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o A0.5gor 0.5 mL dose of the test substance is applied to the prepared skin and covered
with a gauze patch.[5]

o The exposure duration is typically 4 hours.[5]
o After exposure, the patch and any residual test substance are removed.

o The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48, and 72
hours after patch removal.

» Data Analysis: The severity of skin reactions is scored, and the substance is classified based
on the reversibility and severity of the lesions.

Acute Eye Irritation/Corrosion - OECD Guideline 405

e Principle: This test evaluates the potential of a substance to cause eye irritation or corrosion.
o Test Animals: Albino rabbits are the preferred species.[1][4]

e Procedure:

o Asingle dose of the test substance is applied into the conjunctival sac of one eye of the
animal. The other eye remains untreated and serves as a control.[1]

o The eyes are examined at 1, 24, 48, and 72 hours after application.[7]
o Lesions of the cornea, iris, and conjunctiva are scored.

o Data Analysis: The severity and reversibility of ocular lesions are evaluated to classify the
substance. The use of topical anesthetics and systemic analgesics is recommended to
minimize pain and distress.[1]

Section 7: Visualized Workflow
Handling a Basic Violet 1 Spill
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Workflow for Handling a Basic Violet 1 Spill

Spill Occurs

Immediate Action
A

Evacuate Immediate Area
Restrict Access

Don Appropriate PPE:
- Respirator
- Chemical Safety Goggles
- Impermeable Gloves
- Protective Clothing

Ensure Adequate Ventilation

Contain Spill
(Prevent entry into drains)

Clean-up Procedure

If Solid If Liquid
For Solid Spill: For Liquid Spill:
- Sweep or vacuum up material - Absorb with inert material
- Avoid generating dust (e.g., sand, vermiculite)
\ Y

Collect Waste
in a suitable, labeled, sealed container

Decontaminate Spill Area
with soap and water

Dispose of Waste
according to local, state,
and federal regulations

Report Incident
to Supervisor

Click to download full resolution via product page

Caption: Logical workflow for responding to a Basic Violet 1 spill.
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Disclaimer: This document is intended as a guide and is not exhaustive. Always refer to the
most current Safety Data Sheet (SDS) for Basic Violet 1 from your supplier and follow all
applicable local, state, and federal regulations. It is the responsibility of the user to ensure that
all safety precautions are followed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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